Cas no 942013-00-5 (1-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(2-methyl-3-nitrobenzoyl)piperazine)

• Product Name: 1-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(2-methyl-3-nitrobenzoyl)piperazine
• CAS No: 942013-00-5
• MF: C₂₂H₁₉FN₈O₃
• MW: 462.43646645546
• CID: 5504165
• PubChem ID: 18588097
• Update Time: 2025-10-30

1-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(2-methyl-3-nitrobenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]-4-(2-methyl-3-nitrobenzoyl)piperazine
• F2865-0532
• 942013-00-5
• [4-[3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-(2-methyl-3-nitrophenyl)methanone
• VU0502912-1
• AKOS024472896
• (4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(2-methyl-3-nitrophenyl)methanone
• 1-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(2-methyl-3-nitrobenzoyl)piperazine

• Inchi： 1S/C22H19FN8O3/c1-14-17(6-3-7-18(14)31(33)34)22(32)29-10-8-28(9-11-29)20-19-21(25-13-24-20)30(27-26-19)16-5-2-4-15(23)12-16/h2-7,12-13H,8-11H2,1H3
• InChI Key： VFAGODQRCHUEGI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C2=C(C(=NC=N2)N2CCN(C(C3C=CC=C(C=3C)[N+](=O)[O-])=O)CC2)N=N1

Computed Properties

• Exact Mass: 462.15641466g/mol
• Monoisotopic Mass: 462.15641466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 126Ų

Additional information on 1-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(2-methyl-3-nitrobenzoyl)piperazine

Recent Advances in the Study of 1-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(2-methyl-3-nitrobenzoyl)piperazine (CAS: 942013-00-5)

The compound 1-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(2-methyl-3-nitrobenzoyl)piperazine (CAS: 942013-00-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex heterocyclic structure, exhibits promising pharmacological properties, particularly in the context of targeted therapy development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various disease models.

A key area of research has been the exploration of this compound's potential as a kinase inhibitor. Kinases play a critical role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 1-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(2-methyl-3-nitrobenzoyl)piperazine exhibits selective inhibition against specific kinase targets, with notable potency and specificity. These findings suggest its potential as a lead compound for the development of novel therapeutics.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's pharmacokinetic properties. Studies have shown that it possesses favorable absorption and distribution characteristics, although further optimization may be required to enhance its metabolic stability and reduce potential off-target effects. Advanced computational modeling and structure-activity relationship (SAR) studies are currently underway to refine its molecular design and improve its drug-like properties.

Another significant aspect of the research has been the development of efficient synthetic routes for this compound. Given its complex structure, traditional synthetic methods often yield low efficiency and high costs. However, recent advancements in catalytic methodologies and green chemistry approaches have enabled more scalable and sustainable production. These innovations are expected to facilitate further preclinical and clinical evaluations.

Looking ahead, the potential applications of 1-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(2-methyl-3-nitrobenzoyl)piperazine extend beyond its current scope. Ongoing research is exploring its utility in combination therapies, where it may synergize with other pharmacological agents to enhance therapeutic outcomes. Furthermore, its role in addressing drug resistance mechanisms is being investigated, offering new avenues for overcoming challenges in treatment-resistant diseases.

In conclusion, the compound 1-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(2-methyl-3-nitrobenzoyl)piperazine (CAS: 942013-00-5) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and biological activity profile position it as a valuable tool for advancing our understanding of disease mechanisms and developing next-generation therapeutics. Continued research efforts will be essential to fully realize its potential and translate these findings into clinical applications.